Cas no 74474-29-6 (1,2-Ethanediamine,N1,N1-diethyl-N2-methyl-N2-phenyl-)

• Product Name: 1,2-Ethanediamine,N1,N1-diethyl-N2-methyl-N2-phenyl-
• CAS No: 74474-29-6
• MF: C₁₃H₂₂N₂
• MW: 206.327183246613
• CID: 580159
• PubChem ID: 231906
• Update Time: 2025-04-19

1,2-Ethanediamine,N1,N1-diethyl-N2-methyl-N2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N1-diethyl-N2-methyl-N2-phenyl-
• AMMONIUM, DIETHYLMETHYL(m-TOLYL)-, IODIDE
• diethyl-methyl-(3-methylphenyl)azanium iodide
• Diethylmethyl(m-tolyl)ammonium iodide
• LS-17596
• N,N-Diaethyl-N-methyl-m-toluidinium, Jodid
• N,N-Diaethyl-N'-methyl-N'-phenyl-aethylendiamin
• N,N-diethyl-N-methyl-m-toluidinium, iodide
• N,N-diethyl-N'-methyl-N'-phenyl-ethylenediamine
• N-Methyl-N-(2-diaethylamino-aethyl)-anilin
• Ethylenediamine, N,N-diethyl-N'-methyl-N'-phenyl-
• 74474-29-6
• KV37400000
• NIOSH/KV3740000
• 1335 F
• N,N-Diethyl-N'-methyl-N'-phenylethylenediamine
• NSC28738
• N~1~,N~1~-diethyl-N~2~-methyl-N~2~-phenyl-1,2-ethanediamine
• N~1~,N~1~-Diethyl-N~2~-methyl-N~2~-phenylethane-1,2-diamine
• DTXSID20995984
• NSC-28738
• N1,N1-Diethyl-N2-methyl-N2-phenylethane-1,2-diamine
• AKOS005306953
• SCHEMBL10893135

• Inchi： 1S/C13H22N2/c1-4-15(5-2)12-11-14(3)13-9-7-6-8-10-13/h6-10H,4-5,11-12H2,1-3H3
• InChI Key： GUZZRZFJWKNPHZ-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CCN(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 206.178
• Monoisotopic Mass: 206.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 0.949
• Boiling Point: 287.9°Cat760mmHg
• Flash Point: 118.1°C
• Refractive Index: 1.533